Cas no 959240-80-3 (1-Methyl-5-oxopyrrolidine-3-carbohydrazide)

• Product Name: 1-Methyl-5-oxopyrrolidine-3-carbohydrazide
• CAS No: 959240-80-3
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• MDL: MFCD09864558
• CID: 1001843
• PubChem ID: 43244820
• Update Time: 2025-06-27

1-Methyl-5-oxopyrrolidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-oxopyrrolidine-3-carbohydrazide
• 1-METHYL-5-OXO-3-PYRROLIDINECARBOHYDRAZIDE
• F2147-0689
• 959240-80-3
• CS-0205788
• SCHEMBL19550918
• AKOS005287582
• BS-24703
• SB86506
• EN300-158413
• MFCD09864558
• DTXSID40655775

• MDL： MFCD09864558
• Inchi： 1S/C6H11N3O2/c1-9-3-4(2-5(9)10)6(11)8-7/h4H,2-3,7H2,1H3,(H,8,11)
• InChI Key： UMNUBNWLKPHIMI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NN)=O)CN1C

Computed Properties

• Exact Mass: 157.08500
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.43000
• LogP: -0.51630

1-Methyl-5-oxopyrrolidine-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides

Additional information on 1-Methyl-5-oxopyrrolidine-3-carbohydrazide

Introduction to 1-Methyl-5-oxopyrrolidine-3-carbohydrazide (CAS No. 959240-80-3)

1-Methyl-5-oxopyrrolidine-3-carbohydrazide, with the CAS number 959240-80-3, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidines and is characterized by its unique structural features, which include a methyl group, an oxo group, and a hydrazide moiety. These structural elements contribute to its diverse chemical reactivity and biological activity, making it a valuable candidate for various research and development purposes.

The molecular formula of 1-Methyl-5-oxopyrrolidine-3-carbohydrazide is C₇H₁₂N₄O₂, and its molecular weight is approximately 176.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 5-oxopyrrolidine-3-carboxylic acid with hydrazine, followed by methylation to introduce the methyl group. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the context of pharmaceutical research, 1-Methyl-5-oxopyrrolidine-3-carbohydrazide has shown promising activity in several areas. Recent studies have explored its potential as an anti-inflammatory agent, with preliminary results indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-Methyl-5-oxopyrrolidine-3-carbohydrazide has also been investigated for its antimicrobial activity. Research has demonstrated that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial strains, which is a growing concern in the medical community.

In addition to its biological activities, 1-Methyl-5-oxopyrrolidine-3-carbohydrazide has been studied for its role in chemical synthesis and catalysis. The compound can serve as a versatile building block for the synthesis of more complex molecules, including pharmaceuticals and materials with unique properties. Its ability to participate in various chemical reactions, such as condensation and cyclization, makes it a valuable intermediate in organic synthesis.

The physical properties of 1-Methyl-5-oxopyrrolidine-3-carbohydrazide, including its solubility, stability, and melting point, have been well-characterized. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in common organic solvents such as methanol and dimethyl sulfoxide (DMSO) facilitates its use in various experimental protocols.

To further explore the potential applications of 1-Methyl-5-oxopyrrolidine-3-carbohydrazide, ongoing research is focusing on optimizing its pharmacokinetic properties and evaluating its safety profile. Preclinical studies have shown that the compound has good bioavailability and low toxicity, which are essential factors for its development as a therapeutic agent. However, more extensive studies are needed to fully understand its mechanisms of action and potential side effects.

In conclusion, 1-Methyl-5-oxopyrrolidine-3-carbohydrazide (CAS No. 959240-80-3) is a multifaceted compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of science and medicine.